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Compound of Interest

Compound Name: o-Carborane

Cat. No.: B102288 Get Quote

For researchers, scientists, and drug development professionals, the unique chemical

properties of o-Carborane offer significant opportunities. However, ensuring safe handling is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to support your critical work while minimizing risk.

o-Carborane is a thermally stable organoboron compound with a cage-like structure, making it

valuable in applications such as the development of heat-resistant polymers and in medical

chemistry.[1] While stable under normal conditions, it is classified as harmful if swallowed and

may cause eye, skin, respiratory, and digestive tract irritation.[2][3] Adherence to proper safety

protocols is therefore non-negotiable.

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive PPE strategy is crucial when working with o-Carborane. The following table

outlines the recommended equipment for various laboratory activities.
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Activity Eyes and Face Hand Protection Body Protection
Respiratory

Protection

Weighing and

Transferring

(Solid)

Safety glasses

with side shields

or chemical

safety goggles.

[3][4]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).[5][6]

Laboratory coat.

[4][5]

NIOSH/MSHA

approved

respirator with a

particulate filter,

especially if dust

formation is likely

or ventilation is

inadequate.[3][7]

In Solution

(Handling

Liquids)

Chemical safety

goggles. A face

shield is

recommended if

there is a splash

hazard.[4][6][8]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).[5][6]

Chemical-

resistant lab coat

or apron.[8][9]

Work in a

certified chemical

fume hood. A

respirator is

generally not

required if

working in a

properly

functioning fume

hood.[5]

Cleaning Spills

Chemical safety

goggles and a

face shield.[4][6]

Heavy-duty,

chemical-

resistant gloves.

[4]

Chemical-

resistant

coveralls or

apron.[8][9]

NIOSH/MSHA

approved

respirator with

appropriate

cartridges for

dusts and

organic vapors.

[10]

Heating or

Reactions at

Elevated

Temperatures

Chemical safety

goggles and a

face shield.[4][6]

Insulated,

chemical-

resistant gloves.

[6]

Chemical-

resistant lab

coat; consider a

fire-retardant

coat.

All operations

should be

conducted within

a certified

chemical fume

hood.[5]
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This table summarizes recommendations from multiple safety data sheets. Always consult the

specific SDS for the o-Carborane you are using and your institution's safety protocols.

Operational Plan: A Step-by-Step Protocol for Safe
Handling
Following a structured operational plan minimizes the risk of exposure and accidents.

1. Preparation and Pre-Handling:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for o-Carborane.[5]

Designate a Work Area: Conduct all work with o-Carborane in a well-ventilated area,

preferably within a certified chemical fume hood.[3][5]

Assemble PPE: Ensure all necessary personal protective equipment is readily available and

in good condition.

Prepare for Spills: Have a spill kit readily accessible. For solid o-Carborane, this should

include a scoop or brush and a designated waste container.

2. Handling and Experimental Procedures:

Avoid Dust Formation: When handling solid o-Carborane, use techniques that minimize the

generation of dust.[2]

Grounding: To prevent static discharge, which could be an ignition source, ensure that

equipment is properly grounded, especially during transfers of powdered material.[7]

Avoid Incompatibilities: Keep o-Carborane away from strong oxidizing agents.[3][7]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly

with soap and water after handling o-Carborane, even if gloves were worn.[3]

3. Storage:
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Container: Store o-Carborane in a tightly closed container.[2]

Environment: Keep in a cool, dry, and well-ventilated place.[3] It is often recommended to

store it under nitrogen and refrigerated.[2]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[3]

Disposal Plan: Responsible Waste Management
Proper disposal of o-Carborane and contaminated materials is critical to protect both

personnel and the environment.

Waste Classification: o-Carborane is considered hazardous waste and must be disposed of

accordingly.[7]

Containerization: Collect all o-Carborane waste, including contaminated consumables (e.g.,

gloves, wipes, pipette tips), in a clearly labeled, sealed, and compatible waste container.

Disposal Method: All waste must be handled in accordance with local, state, and federal

regulations.[7] Consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures. Common disposal methods include incineration

in a chemical incinerator equipped with an afterburner and scrubber.[10] Do not dispose of o-
Carborane down the drain.[2]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of o-Carborane,

from preparation to disposal.
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o-Carborane Safe Handling Workflow
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Caption: Logical workflow for the safe handling of o-Carborane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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